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An In-depth Technical Guide to 1-Nonene

Abstract
1-Nonene (CAS No. 124-11-8) is a linear alpha-olefin of significant industrial importance,

primarily serving as a chemical intermediate in the synthesis of a diverse range of products. Its

defining feature, a terminal double bond, imparts a specific reactivity profile that is leveraged

for manufacturing plasticizers, surfactants, and lubricant additives. This technical guide

provides a comprehensive overview of 1-nonene, consolidating critical data on its chemical

identity, physicochemical properties, industrial synthesis, key chemical reactions, and

applications. Furthermore, it details established analytical methodologies for its characterization

and outlines essential safety and handling protocols, offering a holistic resource for

professionals in research and chemical development.

Core Chemical Identity: CAS Number and
Synonyms
The unambiguous identification of a chemical substance is foundational to research,

manufacturing, and regulatory compliance. The Chemical Abstracts Service (CAS) has

assigned the registry number 124-11-8 to 1-nonene.[1][2][3][4] This identifier is globally

recognized and essential for database searches and legal documentation.

While "1-nonene" is the most common and IUPAC-preferred name, several synonyms are

used across literature and commerce. Recognizing these is crucial for comprehensive

information retrieval.
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Table 1: Primary Identifiers and Synonyms for 1-Nonene

Identifier Type Identifier

CAS Registry Number 124-11-8[1][2][3][4]

IUPAC Name non-1-ene[1][3]

Common Synonyms
α-Nonene (alpha-Nonene)[1][5], 1-Nonylene[1]

[6], n-Non-1-ene[1][2]

Molecular Formula C₉H₁₈[2][3][4][7]

EC Number 204-681-7[1][3][4]

Beilstein/REAXYS 1698439[8]

| UN Number | 3295 (for shipping)[6] |

Physicochemical Characteristics
The physical and chemical properties of 1-nonene dictate its behavior in chemical processes,

its storage requirements, and its environmental fate. It is a colorless liquid characterized by a

gasoline-like odor.[1][2][6]

Table 2: Key Physicochemical Properties of 1-Nonene
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Property Value Source(s)

Molecular Weight 126.24 g/mol [2][3]

Appearance Colorless liquid [1][2][9]

Density 0.729 - 0.733 g/mL at 20-25 °C [2][3][6]

Melting Point -81 °C [2][3][9]

Boiling Point 146 - 147 °C [2][3][10]

Flash Point 24 - 46 °C (closed cup) [2][9]

Water Solubility
Insoluble (approx. 1.1 mg/L at

25 °C)
[1][2][9]

Solubility in Organics
Soluble in alcohol and other

organic solvents
[1][2][9]

Vapor Density 4.35 (Air = 1) [1][2]

Vapor Pressure ~11 mmHg at 37.7 °C [2][8]

| Refractive Index | n20/D 1.416 |[2][3][9] |

Industrial Synthesis and Manufacturing
The primary route for the industrial production of 1-nonene is the oligomerization of smaller

alkenes, specifically the trimerization of propylene. This process yields a mixture of branched

nonene isomers, often referred to as tripropylene, from which 1-nonene can be separated.[10]

This method is favored for its scalability and use of readily available feedstock from petroleum

cracking.
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Caption: Industrial synthesis of 1-nonene via propylene trimerization.

Alternative, more specialized synthesis routes exist, including the cracking of larger

hydrocarbon chains and the dehydrogenation of nonane.[7] Recent research has also explored

palladium-catalyzed decarbonylation of decanoic acid as a pathway from renewable fatty acids

to terminal alkenes like 1-nonene.[4][7]

Chemical Reactivity and Key Transformations
The synthetic utility of 1-nonene is derived almost entirely from the reactivity of its terminal

C=C double bond. This functional group is susceptible to a wide range of addition reactions,

making it a versatile building block.

Alkylation of Phenols
A major industrial application involves the alkylation of phenol to produce nonylphenol.[2][7]

This reaction, typically catalyzed by an acid, is a classic example of electrophilic aromatic

substitution where the alkene is the precursor to the electrophile. Nonylphenol is a key
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intermediate for non-ionic surfactants, although its use is declining due to environmental

concerns regarding its breakdown products.

Hydroformylation (Oxo Process)
Hydroformylation of 1-nonene yields C10 aldehydes, which are subsequently hydrogenated to

produce isodecyl alcohol. This alcohol is a critical precursor for the synthesis of plasticizers

used to impart flexibility to PVC and other polymers.
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Caption: Hydroformylation of 1-nonene to produce isodecyl alcohol.

Polymerization
1-Nonene can be used as a comonomer in the production of polymers like Linear Low-Density

Polyethylene (LLDPE).[7] Its incorporation into the polyethylene chain introduces short-chain

branching, which disrupts the crystalline structure of the polymer, leading to lower density and

improved flexibility and toughness.

Other Reactions
The double bond in 1-nonene can undergo various other organic transformations valuable in

research and drug development, including:
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Hydrogenation: Addition of hydrogen across the double bond saturates the molecule to form

nonane.[7]

Epoxidation: Reaction with peroxy acids yields 1,2-epoxynonane, a useful electrophilic

intermediate.

Metathesis: Allows for the exchange of groups between molecules, enabling the synthesis of

different alkenes.[7]

Hydrosilylation: The addition of a Si-H bond across the double bond forms organosilicon

compounds.[7]

Core Applications
The versatility of 1-nonene as a chemical intermediate leads to its use in several key industrial

sectors.

Table 3: Major Industrial Applications of 1-Nonene

Application Area
Product Derived from 1-

Nonene
Function/Use of Product

Surfactants & Detergents Nonylphenol Ethoxylates
Non-ionic surfactants,
emulsifiers, and
detergents.[7]

Polymers & Plastics Isodecyl Alcohol
Precursor to plasticizers (e.g.,

phthalates) for PVC.[11]

Lubricants
Lubricant Additives / Synthetic

Lubricants

Used in the formulation of

high-performance synthetic

lubricants.[1][7]

| Organic Synthesis | Various Chemical Intermediates | A C9 building block for specialty

chemicals, fine chemicals, and active pharmaceutical ingredients (APIs).[7] |

Analytical Methodologies
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The quality control and analysis of 1-nonene and its reaction products rely on standard

chromatographic and spectroscopic techniques.

Gas Chromatography (GC)
Gas chromatography is the definitive technique for assessing the purity of 1-nonene and

separating it from its isomers and other hydrocarbons.

Protocol Outline:

Sample Preparation: Dilute the 1-nonene sample in a suitable volatile solvent (e.g.,

hexane).

Injection: Inject a small volume (typically 1 µL) into the GC inlet, which is heated to

vaporize the sample.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a

capillary column (e.g., OV-1, SE-30 methyl silicone).[12] Separation occurs based on the

differential partitioning of components between the mobile phase and the stationary phase.

Detection: As components elute from the column, they are detected by a Flame Ionization

Detector (FID) for quantification or a Mass Spectrometer (MS) for identification and

structural confirmation.[13]

Causality: The choice of a non-polar capillary column is effective because separation of

hydrocarbon isomers is primarily driven by differences in boiling points, which correlate well

with their retention times on such columns.[12]

Spectroscopic Methods
NMR Spectroscopy: ¹H and ¹³C NMR are invaluable for structural confirmation, clearly

showing the characteristic signals for the terminal vinyl group.

FTIR Spectroscopy: Provides rapid confirmation of the alkene functional group through its

characteristic C=C and =C-H stretching and bending vibrations.

Safety, Handling, and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124118&Mask=2000&Type=ALKANE-RI-NON-POLAR-CUSTOM
https://ez.restek.com/compound/view/en/124-11-8/1-Nonene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124118&Mask=2000&Type=ALKANE-RI-NON-POLAR-CUSTOM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Nonene is a flammable liquid and poses an aspiration hazard.[9][14] Adherence to strict

safety protocols is mandatory.

Hazards:

Flammability: Flammable liquid and vapor (GHS Category 3).[14] Keep away from heat,

sparks, open flames, and hot surfaces.[9][14]

Health: May be fatal if swallowed and enters airways (Aspiration Hazard Category 1).[14]

Causes skin and eye irritation and may cause respiratory irritation.[9][14]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., PVC), safety

glasses with side shields or goggles, and use in a well-ventilated area or with respiratory

protection.[8][15]

Handling: Use non-sparking tools and ground/bond containers and receiving equipment to

prevent static discharge.[14]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[14] Store in an

approved flammable liquid storage area.[15]

In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and flush skin with running water.

[15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[9][15]

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[9][14]

Conclusion
1-Nonene is a deceptively simple molecule that serves as a linchpin in numerous industrial

chemical value chains. Its well-defined properties and predictable reactivity make it an

indispensable intermediate. For researchers and developers, a comprehensive understanding

of its chemical identity, synthesis, reactivity, and safe handling procedures is not merely

academic but a prerequisite for innovation and the responsible development of new materials
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and medicines. This guide has consolidated this essential technical knowledge to serve as a

foundational reference for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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